Cas no 33698-87-2 (3-Pentenoic acid, (3Z)-)

• Product Name: 3-Pentenoic acid, (3Z)-
• CAS No: 33698-87-2
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 319073
• PubChem ID: 5463134
• Update Time: 2025-04-19

3-Pentenoic acid, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, (3Z)-
• cis-Beta,gamma-penteneoic acid
• (Z)-pent-3-enoic acid
• pent-3-enoic acid
• C5:1, n-2 cis
• (3Z)-pent-3-enoic acid
• 33698-87-2
• cis-pent-3-enoic acid
• Q27117618
• SCHEMBL360177
• (Z)-CH3CH=CHCH2COOH
• DTXSID401314880
• Z-3-Pentensaeure
• LMFA01031005
• cis-3-pentenoic acid
• (Z)-3-pentenoic acid
• cis-Pent-3-ensaeure
• CHEBI:38369
• (3Z)-3-Pentenoic acid
• A848882

• Inchi： 1S/C5H8O2/c1-2-3-4-5(6)7/h2-3H,4H2,1H3,(H,6,7)/b3-2-
• InChI Key： UIUWNILCHFBLEQ-IHWYPQMZSA-N
• SMILES： OC(C/C=C\C)=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 0.9776 (rough estimate)
• Melting Point: 20.44°C (estimate)
• Boiling Point: 194.4°C (estimate)
• Flash Point: 89.5°C
• Refractive Index: 1.4222 (estimate)
• PSA: 37.3
• LogP: 1.03720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids